4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide

• Molecular Formula: C24H25N3OS
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C24H25N3OS/c29-24(27-17-15-26(16-18-27)19-20-7-3-1-4-8-20)25-21-11-13-23(14-12-21)28-22-9-5-2-6-10-22/h1-14H,15-19H2,(H,25,29)
• InChI Key: XEHPFQGYJFBRMW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=S)NC3=CC=C(C=C3)OC4=CC=CC=C4

Description

4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide, also known as BPPC, is a chemical compound that belongs to the piperazine family. It has been studied for its potential use in various scientific research applications due to its unique properties and mechanism of action.

Mechanism of Action

4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide acts as a selective antagonist of the 5-HT2A receptor, which is involved in the regulation of various physiological processes such as mood, cognition, and perception. 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide also acts as an inhibitor of the monoamine oxidase-B enzyme, which is involved in the metabolism of dopamine and other neurotransmitters.
Biochemical and Physiological Effects:
4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-1β. It has also been found to increase the levels of anti-inflammatory cytokines such as IL-10. 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide has been shown to possess analgesic properties by reducing the nociceptive response in animal models. 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide has also been found to possess anticonvulsant properties by reducing the duration and frequency of seizures in animal models.

Advantages and Limitations for Lab Experiments

4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide has several advantages for lab experiments. It is a selective antagonist of the 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide is also a potent inhibitor of the monoamine oxidase-B enzyme, which makes it a useful tool for studying the metabolism of dopamine and other neurotransmitters. However, 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide has some limitations for lab experiments. It has low solubility in water, which makes it difficult to dissolve in aqueous solutions. 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide is also relatively expensive compared to other research chemicals.

Future Directions

There are several future directions for the study of 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide. One potential direction is the investigation of its potential use in the treatment of Parkinson's disease and Alzheimer's disease. Another potential direction is the investigation of its potential use in the treatment of inflammation-related disorders such as rheumatoid arthritis and multiple sclerosis. Further studies are needed to fully understand the mechanism of action and potential therapeutic applications of 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide.

Synthesis Methods

The synthesis of 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide involves the reaction between 4-phenoxybenzaldehyde and 1-benzylpiperazine in the presence of carbon disulfide. This reaction results in the formation of 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide as a yellow solid with a melting point of 166-168°C.

Scientific Research Applications

4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide has been studied for its potential use in various scientific research applications. It has been found to possess anti-inflammatory, analgesic, and anticonvulsant properties. 4-benzyl-N-(4-phenoxyphenyl)piperazine-1-carbothioamide has also been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.